Cas no 676645-65-1 (<br>(E)-5-(2-fluorophenyl)-4-((3-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol)

<br>(E)-5-(2-fluorophenyl)-4-((3-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol structure
676645-65-1 structure
Product Name:<br>(E)-5-(2-fluorophenyl)-4-((3-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
CAS No:676645-65-1
MF:C16H13FN4S
MW:312.364624738693
CID:3053071
PubChem ID:6859107
Update Time:2025-04-21

<br>(E)-5-(2-fluorophenyl)-4-((3-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol Chemical and Physical Properties

Names and Identifiers

    • <br>(E)-5-(2-fluorophenyl)-4-((3-methylbenzylidene)amino)-4H-1,2,4-triazole-3-t hiol
    • 676645-65-1
    • 5-(2-Fluorophenyl)-4-((3-methylbenzylidene)amino)-4H-1,2,4-triazole-3-thiol
    • AKOS005511370
    • 657-418-7
    • 5-(2-fluorophenyl)-4-{[(E)-(3-methylphenyl)methylidene]amino}-2,4-dihydro-3H-1,2,4-triazole-3-thione
    • AKOS024320327
    • STK588609
    • Inchi: 1S/C16H13FN4S/c1-11-5-4-6-12(9-11)10-18-21-15(19-20-16(21)22)13-7-2-3-8-14(13)17/h2-10H,1H3,(H,20,22)/b18-10+
    • InChI Key: NAXPPNXDAMQARB-VCHYOVAHSA-N
    • SMILES: S=C1NN=C(C2C=CC=CC=2F)N1/N=C/C1=CC=CC(C)=C1

Computed Properties

  • Exact Mass: 312.08449577Da
  • Monoisotopic Mass: 312.08449577Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 72.1Ų
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